3-(difluoromethyl)benzamide
Overview
Description
3-(difluoromethyl)benzamide is a chemical compound with the molecular formula C8H6F2NO . It has a molecular weight of 171.14 and a predicted density of 1.257±0.06 g/cm3 .
Synthesis Analysis
The synthesis of benzamides, including 3-(difluoromethyl)benzamide, can be achieved through various methods. One approach involves the palladium-catalyzed aminocarbonylation of 1-bromo-3-trifluoromethylbenzene with formamide . Another method involves the direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation .Molecular Structure Analysis
The molecular structure of 3-(difluoromethyl)benzamide consists of a benzamide core with a difluoromethyl group attached to the third carbon of the benzene ring . The predicted boiling point is 265.4±35.0 °C .Chemical Reactions Analysis
The trifluoromethyl group in 3-(difluoromethyl)benzamide can participate in various difluoromethylation processes. These processes involve the formation of X–CF2H bonds, where X can be C(sp), C(sp2), C(sp3), O, N, or S .Physical And Chemical Properties Analysis
3-(difluoromethyl)benzamide has a predicted density of 1.257±0.06 g/cm3 and a predicted boiling point of 265.4±35.0 °C . The molecular formula is C8H7F2NO, and the molecular weight is 171.14 .properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(difluoromethyl)benzamide can be achieved through a multi-step process involving the introduction of the difluoromethyl group onto the benzene ring followed by the formation of the amide bond.", "Starting Materials": [ "Benzene", "Difluoromethane", "Sodium hydride", "Bromoacetyl bromide", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Bromination of benzene using bromoacetyl bromide in the presence of aluminum chloride to yield 3-bromoacetophenone.", "Step 2: Reaction of 3-bromoacetophenone with difluoromethane and sodium hydride in the presence of dimethylformamide to yield 3-(difluoromethyl)acetophenone.", "Step 3: Hydrolysis of 3-(difluoromethyl)acetophenone using hydrochloric acid to yield 3-(difluoromethyl)benzaldehyde.", "Step 4: Reduction of 3-(difluoromethyl)benzaldehyde using sodium borohydride in the presence of methanol to yield 3-(difluoromethyl)benzyl alcohol.", "Step 5: Conversion of 3-(difluoromethyl)benzyl alcohol to 3-(difluoromethyl)benzylamine using ammonia in the presence of ethyl acetate.", "Step 6: Formation of 3-(difluoromethyl)benzamide by reaction of 3-(difluoromethyl)benzylamine with acetic anhydride in the presence of sodium hydroxide." ] } | |
CAS RN |
1630983-01-5 |
Product Name |
3-(difluoromethyl)benzamide |
Molecular Formula |
C8H7F2NO |
Molecular Weight |
171.1 |
Purity |
95 |
Origin of Product |
United States |
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